Cas no 1867063-20-4 ((1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol)
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol
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(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S161001-100mg |
(1s,2s)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 100mg |
$ 135.00 | 2022-06-02 | ||
| TRC | S161001-500mg |
(1s,2s)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 500mg |
$ 570.00 | 2022-06-02 | ||
| TRC | S161001-1g |
(1s,2s)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 1g |
$ 865.00 | 2022-06-02 | ||
| Life Chemicals | F6545-4242-0.25g |
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 95%+ | 0.25g |
$330.0 | 2023-09-06 | |
| Life Chemicals | F6545-4242-0.5g |
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 95%+ | 0.5g |
$500.0 | 2023-09-06 | |
| Life Chemicals | F6545-4242-1g |
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 95%+ | 1g |
$780.0 | 2023-09-06 | |
| Life Chemicals | F6545-4242-2.5g |
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 95%+ | 2.5g |
$1701.0 | 2023-09-06 | |
| Life Chemicals | F6545-4242-5g |
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 95%+ | 5g |
$2559.0 | 2023-09-06 | |
| Life Chemicals | F6545-4242-10g |
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol |
1867063-20-4 | 95%+ | 10g |
$3579.0 | 2023-09-06 | |
| A2B Chem LLC | AY12038-1mg |
"(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol" |
1867063-20-4 | 95%+ | 1mg |
$317.00 | 2024-04-20 |
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol
Introduction to (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol and Its Significance in Modern Chemical Research
(1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol, with the CAS number 1867063-20-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The compound's stereochemistry, characterized by its (1S,2S) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.
The< strong>cyclopentylamino moiety in the molecular structure of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol contributes to its pharmacological profile by enhancing binding affinity and selectivity. This feature is particularly valuable in the design of small-molecule drugs, where precise targeting of biological pathways is essential for therapeutic efficacy. The< strong>cyclohexan-1-ol backbone provides a stable scaffold that can be modified further to develop derivatives with tailored properties.
In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol has been explored as a potential building block in this context. Its ability to induce specific stereoselectivity in chemical reactions makes it a valuable tool for synthetic chemists. The compound's utility extends to catalytic processes, where it can serve as a ligand or co-catalyst to enhance reaction yields and enantioselectivity.
Advances in computational chemistry have further highlighted the importance of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol in drug discovery. Molecular modeling studies have demonstrated its potential as an intermediate in the synthesis of complex molecules with high biological activity. These studies often involve predicting binding interactions with target proteins, which is crucial for understanding mechanism of action and optimizing drug candidates.
The< strong>pharmacological potential of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol has been investigated in several preclinical studies. Researchers have explored its effects on various biological pathways, including those relevant to neurological disorders and inflammatory conditions. The compound's ability to modulate enzyme activity and receptor binding has been a focus of interest. Preliminary findings suggest that it may exhibit therapeutic benefits when incorporated into novel drug formulations.
In the realm of medicinal chemistry, the synthesis of enantiomerically pure compounds is a critical challenge. (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol exemplifies the importance of stereochemical control in drug development. Its synthesis often involves complex multi-step reactions that require careful optimization to achieve high enantiomeric purity. Advances in synthetic methodologies have enabled more efficient production processes, making such compounds more accessible for further research.
The< strong>biotechnological applications of (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol are also noteworthy. The compound has been used as a substrate or intermediate in biocatalytic reactions, where enzymes play a key role in converting it into more complex molecules. Such biocatalytic processes are environmentally friendly and offer high selectivity and efficiency, aligning with green chemistry principles.
In conclusion, (1S,2S)-2-(cyclopentylamino)cyclohexan-1-ol represents a significant advancement in chemical research with applications spanning synthetic chemistry, drug development, and biotechnology. Its unique structural features and stereochemical properties make it a valuable asset for researchers aiming to develop innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing complex biological challenges.
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